Cas no 357976-32-0 ((2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 357976-32-0
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 6529901
• Update Time: 2025-06-08

(2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• 2-Propenamide, N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C19H17ClN2O4/c1-24-16-9-12(10-17(25-2)18(16)26-3)8-13(11-21)19(23)22-15-6-4-14(20)5-7-15/h4-10H,1-3H3,(H,22,23)
• InChI Key： SMWXPXAIVAERMM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 586.3±50.0 °C(Predicted)
• pka: 9.92±0.70(Predicted)

Additional information on (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 357976-32-0)

In recent years, the compound (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 357976-32-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the realm of anticancer and anti-inflammatory research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have facilitated the availability of the compound for further biological evaluation, enabling a deeper understanding of its pharmacological properties.

Mechanistic studies have revealed that this compound exerts its biological effects primarily through the inhibition of key signaling pathways involved in cell proliferation and inflammation. Specifically, it has been shown to target the NF-κB and MAPK pathways, which are critical regulators of cellular responses to stress and inflammation. By modulating these pathways, the compound demonstrates potent anti-proliferative activity against a variety of cancer cell lines, including those resistant to conventional chemotherapy agents.

In preclinical models, (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide has exhibited remarkable efficacy in reducing tumor growth and metastasis. For instance, in a recent study using xenograft models of breast cancer, the compound significantly inhibited tumor progression without causing significant toxicity to normal tissues. These findings underscore its potential as a lead candidate for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile and therapeutic index.

In conclusion, (2E)-N-(4-chlorophenyl)-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide represents a promising avenue for drug discovery, with its unique mechanism of action and demonstrated efficacy in preclinical studies. Continued research and development efforts are essential to unlock its full therapeutic potential and pave the way for clinical applications in oncology and beyond.